Cas no 70661-80-2 (2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione)

2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione structure
70661-80-2 structure
Product Name:2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione
CAS No:70661-80-2
MF:C6H5N3O3S
MW:199.187199354172
MDL:MFCD01690024
CID:568581
PubChem ID:3054009
Update Time:2025-04-19

2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrido[2,3-e]-1,2,4-thiadiazin-3(4H)-one,1,1-dioxide
    • 1,1-dioxo-4H-pyrido[2,3-e][1,2,4]thiadiazin-3-one
    • 2H-​Pyrido(2,​3-​e)​-​1,​2,​4-​thiadiazin-​3(4H)​-​one, 1,​1-​dioxide
    • 2H-Pyrido(2,3-e)-1,2,4-thiadiazin-3(4H)-one, 1,1-dioxide
    • 2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione
    • 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione
    • DTXSID60220949
    • SCHEMBL20593190
    • 70661-80-2
    • 2H-Pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
    • 3-Oxopyrido(2,3-e)-1,2,4-thiadiazine 1,1-dioxide
    • AKOS006276498
    • EN300-8091538
    • Z1198157758
    • BRN 1076954
    • MDL: MFCD01690024
    • Inchi: 1S/C6H5N3O3S/c10-6-8-5-4(2-1-3-7-5)13(11,12)9-6/h1-3H,(H2,7,8,9,10)
    • InChI Key: REIOLZVTBJXGNA-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=NC=2NC(N1)=O)(=O)=O

Computed Properties

  • Exact Mass: 199.00525
  • Monoisotopic Mass: 199.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.6
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • Density: 1.598
  • Refractive Index: 1.612
  • PSA: 88.16

2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione Pricemore >>

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